Cas no 5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-)
5663-40-1 structure
Product Name:1,3-Dioxane, 2-(4-methylphenyl)-
CAS No:5663-40-1
MF:C11H14O2
MW:178.227663516998
CID:348284
PubChem ID:15357628
Update Time:2025-04-19
1,3-Dioxane, 2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-(4-methylphenyl)-
- 2-(4-methylphenyl)-1,3-dioxane
- 2-p-Tolyl-[1,3]dioxane
- 5663-40-1
- SCHEMBL3083609
- DTXSID10571953
-
- Inchi: 1S/C11H14O2/c1-9-3-5-10(6-4-9)11-12-7-2-8-13-11/h3-6,11H,2,7-8H2,1H3
- InChI Key: IZCTWCFFZSUJQS-UHFFFAOYSA-N
- SMILES: O1CCCOC1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxane, 2-(4-methylphenyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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